(2E)-3-[4-(methylsulfanyl)phenyl]prop-2-enoic acid, commonly known as MSP, is a chemical compound that has recently gained attention in the scientific community due to its potential applications in various fields of research and industry. MSP belongs to the family of chalcones, which are considered as promising candidates for drug discovery and development. In this paper, we will provide an overview of MSP, discussing its definition, physical and chemical properties, synthesis and characterization, analytical methods, biological properties, toxicity and safety in scientific experiments, applications in scientific experiments, current state of research, potential implications in various fields of research and industry, limitations, and future directions.